3-(4-butoxy-3-methoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile

• IUPAC Name: (E)-3-(4-butoxy-3-methoxyphenyl)-2-(4-chlorophenyl)sulfonylprop-2-enenitrile
• InChI: InChI=1S/C20H20ClNO4S/c1-3-4-11-26-19-10-5-15(13-20(19)25-2)12-18(14-22)27(23,24)17-8-6-16(21)7-9-17/h5-10,12-13H,3-4,11H2,1-2H3/b18-12+
• InChI Key: AGPKYEYVTLTVHS-LDADJPATSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C=C(C#N)S(=O)(=O)C2=CC=C(C=C2)Cl)OC
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)/C=C(\C#N)/S(=O)(=O)C2=CC=C(C=C2)Cl)OC
• Molecular Formula: C20H20ClNO4S
• Molecular Weight: 405.9 g/mol

Description

3-(4-butoxy-3-methoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile, also known as BMS-687453, is a chemical compound that belongs to the class of acrylonitrile derivatives. It is a potent and selective inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which plays a crucial role in regulating insulin signaling and glucose homeostasis.

Mechanism of Action

PTP1B is a negative regulator of insulin signaling, and its inhibition by 3-(4-butoxy-3-methoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile leads to increased insulin sensitivity and glucose uptake in peripheral tissues. This compound binds to the catalytic site of PTP1B and prevents its dephosphorylation of insulin receptor substrate-1 (IRS-1), a key mediator of insulin signaling. This results in increased phosphorylation of IRS-1 and downstream activation of the PI3K/Akt pathway, which promotes glucose uptake and glycemic control.
Biochemical and Physiological Effects:
This compound has been shown to improve glucose tolerance, insulin sensitivity, and glycemic control in animal models of obesity and diabetes. It also reduces body weight and adiposity, potentially through its effects on energy expenditure and lipid metabolism. This compound has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life, making it a promising candidate for clinical development.

Advantages and Limitations for Lab Experiments

3-(4-butoxy-3-methoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile is a potent and selective inhibitor of PTP1B, with no significant off-target effects reported in preclinical studies. It has a favorable pharmacokinetic profile and can be administered orally, making it convenient for use in animal studies. However, the synthesis of this compound is complex and low-yielding, which may limit its availability for research purposes.

Future Directions

There are several potential future directions for the research and development of 3-(4-butoxy-3-methoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile. One area of interest is the exploration of its therapeutic potential in other metabolic disorders, such as non-alcoholic fatty liver disease and metabolic syndrome. Another direction is the optimization of its pharmacokinetic properties and formulation for clinical use. Additionally, the identification of biomarkers of response to this compound could facilitate patient selection and monitoring in clinical trials. Finally, the development of more efficient and scalable synthesis methods for this compound could improve its availability and reduce its cost for research and clinical applications.
In conclusion, this compound is a promising compound with potential therapeutic applications in the treatment of type 2 diabetes and obesity. Its inhibition of PTP1B enhances insulin signaling and improves glycemic control, and it has shown favorable biochemical and physiological effects in preclinical studies. Future research directions include exploring its therapeutic potential in other metabolic disorders, optimizing its pharmacokinetic properties for clinical use, and developing more efficient synthesis methods.

Scientific Research Applications

3-(4-butoxy-3-methoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes and obesity. As an inhibitor of PTP1B, this compound enhances insulin signaling and improves glucose uptake in peripheral tissues, leading to improved glycemic control and insulin sensitivity. In preclinical studies, this compound has been shown to reduce body weight and improve metabolic parameters in animal models of obesity and diabetes.